Cas no 1341974-27-3 (4-fluoro-3-(2-methoxyethoxy)methylbenzoic acid)

• Product Name: 4-fluoro-3-(2-methoxyethoxy)methylbenzoic acid
• CAS No: 1341974-27-3
• MF: C₁₁H₁₃FO₄
• MW: 228.216927289963
• MDL: MFCD17287528
• CID: 4590194
• PubChem ID: 54595481
• Update Time: 2025-11-02

4-fluoro-3-(2-methoxyethoxy)methylbenzoic acid Chemical and Physical Properties

Names and Identifiers

• 4-fluoro-3-[(2-methoxyethoxy)methyl]benzoic acid
• Benzoic acid, 4-fluoro-3-[(2-methoxyethoxy)methyl]-
• 4-fluoro-3-(2-methoxyethoxy)methylbenzoic acid

• MDL： MFCD17287528
• Inchi： 1S/C11H13FO4/c1-15-4-5-16-7-9-6-8(11(13)14)2-3-10(9)12/h2-3,6H,4-5,7H2,1H3,(H,13,14)
• InChI Key： JIAQCDZCGINMFQ-UHFFFAOYSA-N
• SMILES： C(O)(=O)C1=CC=C(F)C(COCCOC)=C1

Experimental Properties

• Color/Form: No data available
• Density: 1.2±0.1 g/cm3
• Melting Point: Not available
• Boiling Point: 341.7±37.0 °C at 760 mmHg
• Flash Point: 160.5±26.5 °C
• Vapor Pressure: 0.0±0.8 mmHg at 25°C

4-fluoro-3-(2-methoxyethoxy)methylbenzoic acid Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264Thoroughly clean after treatment
  P280Wear protective gloves/Wear protective clothing/Wear protective goggles/Wear a protective mask
  P305If it enters the eyes
  P351Rinse carefully with water for a few minutes
  P338Remove the contact lens(If any)And easy to operate,Continue flushing
  P337If eye irritation persists
  P313Obtain medical advice/care
• Safety Instruction： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Additional information on 4-fluoro-3-(2-methoxyethoxy)methylbenzoic acid

4-Fluoro-3-(2-Methoxyethoxy)Methylbenzoic Acid (CAS No. 1341974-27-3): Properties, Applications, and Market Insights

4-Fluoro-3-(2-methoxyethoxy)methylbenzoic acid (CAS No. 1341974-27-3) is a specialized fluorinated benzoic acid derivative with growing significance in pharmaceutical and material science research. This compound, characterized by its unique methoxyethoxy and fluoro functional groups, has garnered attention for its versatile applications and synthetic potential. In this comprehensive overview, we explore its molecular structure, physicochemical properties, industrial uses, and emerging trends.

The molecular formula of 4-fluoro-3-(2-methoxyethoxy)methylbenzoic acid is C₁₁H₁₃FO₄, with a molecular weight of 228.22 g/mol. Its structure features a benzoic acid core substituted at the 3-position with a (2-methoxyethoxy)methyl group and a fluoro atom at the 4-position. This arrangement contributes to its moderate polarity, making it soluble in common organic solvents like dimethyl sulfoxide (DMSO) and methanol, while exhibiting limited water solubility—a property frequently queried in solubility databases by researchers.

Recent studies highlight its role as a key intermediate in synthesizing bioactive molecules, particularly in kinase inhibitor development—a hot topic in cancer drug discovery forums. The fluoro substituent enhances metabolic stability, while the methoxyethoxy side chain improves membrane permeability, addressing frequent ADME (Absorption, Distribution, Metabolism, Excretion) challenges discussed in pharmaceutical webinars. These attributes align with growing Google searches for "fluorinated drug intermediates 2024" and "improving drug bioavailability."

In material science, this compound serves as a building block for liquid crystal and polymeric materials, responding to industry demands for advanced electronic displays—a trending topic in material innovation blogs. Its thermal stability (decomposition temperature >200°C) makes it suitable for high-performance coatings, as evidenced by patent filings analyzing its use in OLED technologies.

The global market for 4-fluoro-3-(2-methoxyethoxy)methylbenzoic acid reflects the expansion of custom synthesis services, with CAGR projections of 6.8% (2024-2030) according to recent chemical industry reports. Quality standards typically require ≥98% purity (HPLC), with analytical methods including NMR and LC-MS—techniques commonly searched alongside "CAS 1341974-27-3 characterization." Storage recommendations suggest 2-8°C under inert atmosphere to maintain stability, a frequent concern in chemical handling discussions.

Environmental and regulatory aspects have gained prominence, with the compound falling under REACH compliance in Europe. Its biodegradation profile and ecotoxicological data are subjects of ongoing research, addressing queries about "green chemistry alternatives." Synthetic routes often employ Pd-catalyzed cross-coupling or nucleophilic aromatic substitution—methods trending in organic chemistry tutorials.

Future applications may exploit its hydrogen bonding capacity for supramolecular chemistry designs, particularly in drug delivery systems—a focus area in recent nanotechnology publications. As demand grows for tailor-made fluorinated compounds, CAS 1341974-27-3 exemplifies how structural modifications address contemporary challenges in medicinal chemistry and functional materials development.